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Compound Focus: 1-Ethoxyhexane

CAS No.: 5756-43-4

Cat. No.: S574568

Get Quote

FAQ & Troubleshooting Guide

This guide provides essential information for the safe handling, storage, and troubleshooting of 1-

ethoxyhexane in a research setting.

Frequently Asked Questions (FAQs)

Q1: What is the basic chemical identification of 1-Ethoxyhexane? The compound is identified as follows:

IUPAC Name: 1-Ethoxyhexane [1]

Synonyms: Ethyl hexyl ether [1]
CAS Registry Number: 5756-43-4 [2] [1] [3]

Molecular Formula: C₈H₁₈O [2] [1] [3]
Molecular Weight: 130.23 g/mol [2] [1]

Q2: What are the key physical properties I should know for experimental design? The table below

summarizes key physical properties for this compound.

Property Value Source / Notes

Boiling Point 135.5 °C At 760 mm Hg [1]

Density 0.78 g/cm³ At standard conditions [1]
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Property Value Source / Notes

Refractive Index 1.404 At standard temperature and pressure [1]

Flash Point No data available Treat as flammable; use general ether precautions [2]

Q3: Are there any known major stability or incompatibility issues? The available Safety Data Sheet

(SDS) indicates no specific hazardous decomposition products or reactivity issues [2]. However, it is advised

to store apart from foodstuff containers or incompatible materials [2]. As a general safety principle for

ethers, you should avoid strong oxidizing agents and store away from ignition sources.

Troubleshooting Guides

Issue 1: Handling a Spill or Accidental Release

Problem: Accidental spillage of 1-Ethoxyhexane in the lab.
Solution: Follow this standardized spill response procedure to minimize health and environmental

risks.
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Spill of 1-Ethoxyhexane Detected

Personal Precautions
- Avoid dust, vapor, or mist formation.

- Avoid skin and eye contact.
- Use personal protective equipment (PPE).

- Evacuate non-essential personnel.
- Keep people upwind of the spill.

Containment
- Prevent further leakage if safe to do so.

- Do not let the chemical enter drains.

Cleanup
- Collect and arrange for disposal.

- Use spark-proof tools and explosion-proof equipment.
- Keep chemical in suitable, closed containers.

Disposal
- Dispose of adhered or collected material promptly.

- Follow local regulations.
- Controlled incineration with flue gas scrubbing is an option.

Click to download full resolution via product page

Issue 2: Decomposition or Purity Concerns During Storage

Problem: Suspected degradation or impurity formation in a stored container of 1-Ethoxyhexane.
Solution: While specific decomposition pathways are not listed [2], you can follow this diagnostic

workflow to investigate.
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Suspected Decomposition

Check Storage Conditions

Analyze Chemical Composition

Confirm storage container is
tightly closed in a cool, dry,
and well-ventilated place.

Verify the compound has been
stored away from incompatible
materials and ignition sources.

Use analytical techniques (e.g., GC-MS, NMR)
to check for impurities or changes in composition.

Refer to known MS and NMR spectra  [1].
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Detailed Experimental Protocols

1. Safe Storage and Handling Protocol

Storage Conditions: The container must be kept tightly closed in a dry, cool, and well-ventilated
place [2].

Incompatibilities: Although not specified, as a general rule, store separately from strong oxidizing
agents [2].

Personal Protective Equipment (PPE):
Eye/Face Protection: Wear tightly fitting safety goggles with side-shields [2].

Skin Protection: Wear fire/flame-resistant and impervious clothing and chemical impermeable
gloves [2].

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face
respirator. Ensure adequate ventilation in the handling area [2].

2. Mass Spectrometry Analysis for Identification

This protocol helps confirm the identity and purity of 1-Ethoxyhexane using mass spectrometry [1].

Procedure:
Introduce the sample into the mass spectrometer using an appropriate inlet system.

The molecular ion peak should be observed at m/z 130 (very low intensity) [1].
Look for the characteristic base peak at m/z 73 ([M-C₄H₉]⁺) with 100% relative intensity [1].
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Other significant fragment ions to confirm identity include m/z 45 (63% intensity) and m/z 29
(10% intensity) [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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